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Introduction

Methyl fluorosulfonate (CH₃FO₃S), also known as "Magic Methyl," is a powerful methylating

agent used in organic synthesis.[1] Its high reactivity makes it a valuable tool for introducing

methyl groups to a wide range of molecules. However, its extreme toxicity necessitates

stringent safety protocols and a thorough understanding of its properties. This document

provides a technical overview of the synthesis of methyl fluorosulfonate from dimethyl

sulfate, its chemical properties, and critical safety information.

Synthesis of Methyl Fluorosulfonate
The primary industrial synthesis of methyl fluorosulfonate involves the reaction of dimethyl

sulfate ((CH₃)₂SO₄) with fluorosulfonic acid (FSO₃H).[1][2] This reaction is typically carried out

by the distillation of an equimolar mixture of the two reagents.[1]

Reaction:

(CH₃)₂SO₄ + FSO₃H → CH₃OSO₂F + CH₃OSO₃H

An older method for its preparation involves the reaction of methanol with fluorosulfonic acid.[1]
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Methyl fluorosulfonate is a colorless liquid with an ethereal odor.[3] Key physical and

chemical properties are summarized in the table below.

Property Value Reference(s)

Molecular Formula CH₃FO₃S [1]

Molar Mass 114.09 g·mol⁻¹ [1]

Boiling Point 93 °C (199 °F; 366 K) [1]

Melting Point -95 °C

Density 1.45 g/mL [1]

Flash Point 10 °C

CAS Number 421-20-5 [1]

Experimental Considerations and Logical Workflow
The synthesis of methyl fluorosulfonate requires careful planning and execution due to the

hazardous nature of the reactants and product. A logical workflow for this process is outlined

below.
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Caption: Logical workflow for the synthesis of methyl fluorosulfonate.
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Safety and Hazard Information
Methyl fluorosulfonate is extremely toxic and should be handled with extreme caution in a

well-ventilated fume hood.[3][4] It is classified as a highly hazardous substance and a potential

carcinogen.[4]

Toxicity:

The toxicity of methyl fluorosulfonate is comparable to that of phosgene.[1]

The inhaled LC₅₀ (rat, 1 hour) is approximately 5 ppm.[1][5]

Exposure can lead to severe irritation of the respiratory tract and fatal pulmonary edema.[1]

[2][5]

It is corrosive to the skin and can cause death through dermal contact.[4]

Handling and Personal Protective Equipment (PPE):

Always wear suitable protective clothing, chemical-impermeable gloves, and eye/face

protection.[3][6]

Use spark-proof tools and explosion-proof equipment.[6]

Ensure adequate ventilation and use a self-contained breathing apparatus if necessary.[6]

Contaminated clothing should be removed immediately and disposed of with great care.[6]

First Aid:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[6]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water. Consult a doctor.[6]

Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[6]
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Ingestion: Do not induce vomiting. Rinse mouth with water and call a poison control center or

doctor immediately.[6]

Reactivity and Applications
Methyl fluorosulfonate is a potent methylating agent, though considered less powerful than

methyl trifluoromethanesulfonate.[1][7] It is used in organic synthesis to add a methyl group to

various functional groups.[3][5] Due to its high toxicity, it has been largely replaced by methyl

trifluoromethanesulfonate in many laboratory applications.[1]

The general reaction pathway for methylation is as follows:

Methyl Fluorosulfonate

Methylated Product

 Methylation
Fluorosulfonate Anion

Nucleophile
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Caption: General methylation reaction using methyl fluorosulfonate.

Disclaimer: This document is intended for informational purposes for qualified professionals

and does not constitute a recommendation or endorsement for the synthesis or use of methyl
fluorosulfonate. The synthesis and handling of this compound should only be undertaken by

trained personnel in a properly equipped laboratory, with full adherence to all applicable safety

regulations and guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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